Cas no 606958-84-3 ((5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one)

• Product Name: (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one
• CAS No: 606958-84-3
• MF: C₁₅H₈N₄O₃S₂
• MW: 356.379019737244
• CID: 6571861
• PubChem ID: 2142857
• Update Time: 2025-10-31

(5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one
• F1673-2278
• 606958-84-3
• Z57392273
• (5E)-5-[(4-nitrophenyl)methylidene]-2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• AKOS002237298
• SR-01000013986-1
• SR-01000013986
• (E)-5-(4-nitrobenzylidene)-2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Inchi： 1S/C15H8N4O3S2/c20-14-12(8-9-3-5-10(6-4-9)19(21)22)24-15-16-13(17-18(14)15)11-2-1-7-23-11/h1-8H/b12-8+
• InChI Key： NPZYTBOTBJAKQW-XYOKQWHBSA-N
• SMILES： S1C2=NC(C3=CC=CS3)=NN2C(/C/1=C\C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 356.00378248g/mol
• Monoisotopic Mass: 356.00378248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one

Comprehensive Analysis of (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one (CAS No. 606958-84-3)

The compound (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one (CAS No. 606958-84-3) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trends in scientific research.

Structurally, the molecule features a 1,2,4-triazolo[3,2-b][1,3]thiazole core, which is a fused heterocyclic system known for its diverse biological activities. The presence of a 4-nitrophenyl group and a thiophen-2-yl moiety further enhances its electronic properties, making it a subject of interest in photophysical studies. Researchers have explored its potential as a fluorescent probe or a building block for organic electronic devices, aligning with the growing demand for sustainable materials in the tech industry.

One of the most frequently asked questions about CAS No. 606958-84-3 revolves around its synthetic accessibility. The compound can be synthesized via a multi-step process involving condensation reactions between appropriate precursors, followed by cyclization. Recent advancements in green chemistry have also led to the development of solvent-free or catalytic methods for its preparation, addressing environmental concerns in chemical synthesis. These innovations are particularly relevant given the increasing emphasis on green chemistry and sustainable synthesis in academic and industrial settings.

In medicinal chemistry, the 1,2,4-triazolo[3,2-b][1,3]thiazole scaffold has been investigated for its potential as a pharmacophore in drug design. While specific studies on (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one are limited, analogous compounds have demonstrated antimicrobial, anti-inflammatory, and anticancer activities. This has sparked interest in exploring its biological profile, especially in the context of drug discovery and targeted therapies.

Another area of interest is the compound's potential role in agrochemical research. Heterocyclic compounds like this one often exhibit pesticidal or herbicidal properties, and researchers are investigating its efficacy in crop protection. With the global push toward sustainable agriculture, such studies are highly relevant to current agricultural challenges.

From a computational standpoint, CAS No. 606958-84-3 has been the subject of molecular docking and density functional theory (DFT) studies. These simulations help predict its reactivity, binding affinity, and electronic properties, which are crucial for both material science and pharmaceutical applications. The integration of computational chemistry with experimental research is a trending topic, as it accelerates the discovery of novel compounds with tailored properties.

In summary, (5E)-5-(4-nitrophenyl)methylidene-2-(thiophen-2-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one represents a versatile compound with promising applications across multiple disciplines. Its structural complexity and functional groups make it a valuable candidate for further research, particularly in areas like material science, medicinal chemistry, and agrochemical development. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovative studies.